Cas no 1361386-63-1 (Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 1361386-63-1
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• MDL: MFCD26393207
• CID: 2149343
• PubChem ID: 66634616
• Update Time: 2025-06-09

Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-amino-1H-pyrazol-1-yl)azetidine-1-carboxylate
• PKYVWZDLZSTWHV-UHFFFAOYSA-N
• 1-Boc-3-(3-amino-1H-pyrazol-1-yl)azetidine
• MFCD26393207
• BS-43141
• 1-Boc-3-(3-amino-1-pyrazolyl)azetidine
• DB-299095
• SY323841
• 1361386-63-1
• EN300-12710270
• tert-butyl 3-(3-aminopyrazol-1-yl)azetidine-1-carboxylate
• CS-0183456
• tert-Butyl3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate
• P18706
• SCHEMBL255140
• t-Butyl 3-(3-amino-1H-pyrazol-1-yl)azetidine-1-carboxylate
• Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate

• MDL： MFCD26393207
• Inchi： 1S/C11H18N4O2/c1-11(2,3)17-10(16)14-6-8(7-14)15-5-4-9(12)13-15/h4-5,8H,6-7H2,1-3H3,(H2,12,13)
• InChI Key： PKYVWZDLZSTWHV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=CC(N)=N1)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4
• XLogP3: 0.5

Additional information on Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate

Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate: A Comprehensive Overview

The compound Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS No. 1361386-63-1) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines an azetidine ring system with a tert-butyl ester group and a pyrazole moiety. The presence of the amino group (-NH2) on the pyrazole ring further enhances its functional versatility, making it a valuable compound in synthetic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of bioactive molecules. The azetidine ring, being a four-membered cyclic amine, exhibits unique conformational properties that can be exploited to design molecules with specific biological activities. In the case of Tert-Butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate, the integration of the pyrazole ring introduces additional electronic and steric effects, which can be fine-tuned to modulate the compound's interactions with biological targets.

The pyrazole moiety is known for its ability to form hydrogen bonds and participate in π–π interactions, making it a valuable component in medicinal chemistry. The amino group on the pyrazole ring further enhances these properties, providing additional sites for molecular recognition and binding. This makes Tert-butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate a promising candidate for use in designing inhibitors or agonists for various protein targets.

From a synthetic perspective, the preparation of Tert-butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate involves a series of well-established organic reactions. The synthesis typically begins with the formation of the azetidine ring through either cyclization or coupling reactions. Subsequent steps involve the introduction of the pyrazole moiety and the tert-butyl ester group, which are critical for achieving the desired functionality and stability.

One of the most exciting aspects of this compound is its potential application in drug delivery systems. The tert-butyl ester group can serve as a protective group during synthesis or as a functional group for further modification. For instance, it can be cleaved under specific conditions to release active pharmaceutical ingredients (APIs), making it useful in controlled-release drug delivery systems.

Moreover, Tert-butyl 3-(3-Amino-1H-pyrazol-1-yl)azetidine-1-carboxylate has shown promise in materials science applications. Its structural features make it suitable for use as a building block in polymer synthesis or as a component in advanced materials with tailored properties. The amino group on the pyrazole ring can act as a reactive site for cross-linking or functionalization, enabling the creation of materials with enhanced mechanical or electronic properties.

In terms of biological activity, recent research has focused on evaluating Tert-butyl 3-(3-Amino-1H-pyrazol-1-yil)azetidine-i-carboxvlale as a potential modulator of key enzymes and receptors. Initial studies suggest that this compound exhibits selective binding to certain protein targets, indicating its potential as a lead compound for drug development.

The combination of its unique structure and versatile functional groups makes Tert-butvl 3-(3-Amino-iH-pyralzol-i-yil)azeltdine-i-carboxvlale an invaluable tool in modern chemical research. Its applications span across multiple disciplines, from medicinal chemistry to materials science, underscoring its importance as a key compound in contemporary scientific investigations.